Cas no 333429-71-3 ((4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid)

• Product Name: (4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid
• CAS No: 333429-71-3
• MF: C₁₃H₁₀F₂N₂O₂S
• MW: 296.292508602142
• MDL: MFCD02736189
• CID: 1077151
• PubChem ID: 773106
• Update Time: 2025-04-20

(4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid
• {[4-(difluoromethyl)-6-phenylpyrimidin-2-yl]sulfanyl}acetic acid
• AC1LGKXU
• CTK7J5699
• HMS1704J21
• MolPort-001-987-871
• SBB012306
• ST078180
• STK339708
• SR-01000325733-1
• SR-01000325733
• 333429-71-3
• 2-((4-(Difluoromethyl)-6-phenylpyrimidin-2-yl)thio)aceticacid
• 2-[4-(difluoromethyl)-6-phenylpyrimidin-2-yl]sulfanylacetic acid
• BRD-K85347965-001-01-9
• DTXSID00354419
• 2-((4-(Difluoromethyl)-6-phenylpyrimidin-2-yl)thio)acetic acid
• AKOS000300344

• MDL： MFCD02736189
• Inchi： 1S/C13H10F2N2O2S/c14-12(15)10-6-9(8-4-2-1-3-5-8)16-13(17-10)20-7-11(18)19/h1-6,12H,7H2,(H,18,19)
• InChI Key： PCXHALYJBRDIPI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC(C(F)F)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 296.04310506g/mol
• Monoisotopic Mass: 296.04310506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.4Ų

(4-Difluoromethyl-6-phenyl-pyrimidin-2-yl-sulfanyl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT